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Experimental Data for 4-Methylundecane

The table below summarizes the experimental findings for 4-methylundecane from the search results.

Compound
Retention
Time (min)

Column Type Experimental Context Citation

4-
Methylundecane

14.14 Non-polar (HP-

5MS equivalent)

GC-MS analysis of Mimusops
caffra leaf hexane extract [1]

Detailed Experimental Protocols

Here are the methodologies used in the studies from which the data was obtained.

Volatile Profiling via GC-MS (Source 4)

This study provides the specific experimental data for 4-methylundecane [1].

Sample Preparation: Dried and powdered Mimusops caffra leaves were extracted using n-hexane,

a non-polar solvent suitable for extracting volatile hydrocarbons [1].
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GC-MS Instrument: An Agilent Technologies GC-MS system was used [1].

Column: An HP-5MS capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness). This is a
standard non-polar column with a stationary phase of 5% phenyl, 95% dimethylpolysiloxane [1].

Oven Program: The temperature was programmed from 50 °C (held for 1 min) to 240 °C at a rate of
5 °C/min [1].

Carrier Gas: Helium with a flow rate of 1.0 mL/min [1].
Compound Identification: Volatiles were identified by comparing their mass spectra with data

system libraries [1].

Understanding Retention Index Comparisons

The following diagram illustrates the general workflow for obtaining and comparing retention index data.
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Since the search results lack a direct comparison, you have a few paths forward:

Consult Standard Databases: Commercial databases from instrument manufacturers (like Agilent's

"Fiehn Library") or academic collections often contain extensive RI data for compounds on various
columns.

Perform a Calibrated Experiment: You can conduct your own analysis using a retention index
calibration mix of n-alkanes on both polar and non-polar columns to generate comparable data.

Search for Broader Studies: Look for papers specifically comparing alkane retention on different
stationary phases, as they may contain the model you need.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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